6-(methylsulfonyl)-3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-imine

• IUPAC Name: 3-(2-methylsulfanylethyl)-6-methylsulfonyl-1,3-benzothiazol-2-imine
• InChI: InChI=1S/C11H14N2O2S3/c1-16-6-5-13-9-4-3-8(18(2,14)15)7-10(9)17-11(13)12/h3-4,7,12H,5-6H2,1-2H3
• InChI Key: XYWJEWPYHVSPCQ-UHFFFAOYSA-N
• Canonical SMILES: CSCCN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=N
• Molecular Formula: C11H14N2O2S3
• Molecular Weight: 302.4 g/mol

Description

6-(methylsulfonyl)-3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-imine, also known as MMBTHI, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. MMBTHI belongs to the family of benzo[d]thiazol-2(3H)-imine derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has focused on the synthesis and chemical properties of compounds related to 6-(methylsulfonyl)-3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-imine. For instance, the study of sulfonic acid functionalized imidazolium salts and FeCl3 as novel and highly efficient catalytic systems demonstrates the potential for the synthesis of benzimidazoles, highlighting the role of similar compounds in facilitating green chemistry approaches (Khazaei et al., 2011). Furthermore, the synthesis of cyclic sulfonamides through intramolecular Diels-Alder reactions showcases the utility of related sulfonamide compounds in producing novel cyclic structures with potential therapeutic applications (Greig et al., 2001).

Plant-Growth Regulatory Activities

Compounds containing thiazole rings, similar to the chemical , have been synthesized and evaluated for their plant-growth regulatory activities. A study by Qin et al. (2010) synthesized novel imine derivatives containing 1H-1,2,4-triazole and thiazole rings, showing promising results in this domain, suggesting that related compounds might also possess such beneficial effects on plant growth (Qin et al., 2010).

Antimicrobial and Anticancer Properties

The synthesis and evaluation of related compounds have demonstrated significant antimicrobial and anticancer activities. For instance, the synthesis of substituted N-(4-(6-methyl-1H-benzo[d]imidazol-2-yl)-5,6-dihydropyridin-1(2H)-yl) benzamide/benzenesulfonamide compounds highlighted their potential as anticancer agents, suggesting similar possibilities for 6-(methylsulfonyl)-3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-imine related compounds (Farah et al., 2011).

Electrophysiological Activities

In the context of cardiac health, derivatives of benzothiazolamines, akin to the chemical compound , have shown promising results as class III electrophysiological agents, indicating the potential for related compounds to contribute to cardiac therapy (Morgan et al., 1990).